Cas no 2172371-38-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybenzoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybenzoic acid
• CAS No: 2172371-38-7
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6405247
• PubChem ID: 165872099
• Update Time: 2025-11-06

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybenzoic acid
• 2172371-38-7
• EN300-1498774
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-4-hydroxybenzoic acid

• Inchi： 1S/C27H26N2O6/c1-27(2,25(33)29-22-13-16(24(31)32)11-12-23(22)30)15-28-26(34)35-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-13,21,30H,14-15H2,1-2H3,(H,28,34)(H,29,33)(H,31,32)
• InChI Key： REZLAQBIXWQNTO-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC1C=C(C(=O)O)C=CC=1O)=O)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 125Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybenzoic acid

3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybenzoic Acid: A Comprehensive Overview

In the realm of organic chemistry, the compound 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybenzoic acid (CAS No. 2172371-38-7) stands out as a significant molecule with diverse applications in pharmaceuticals, materials science, and biotechnology. This compound is a derivative of benzoic acid, featuring a complex structure that includes a fluorenylmethoxycarbonyl (Fmoc) group and a 2,2-dimethylpropanamido substituent. The presence of these functional groups imparts unique chemical and physical properties, making it a subject of interest in both academic and industrial research.

The Fmoc group, derived from fluorene, is a well-known protecting group in peptide synthesis. Its inclusion in this compound suggests potential applications in the synthesis of bioactive molecules or as a precursor for more complex structures. Recent studies have highlighted the importance of Fmoc-containing compounds in drug delivery systems, where they serve as biocompatible carriers for therapeutic agents. The 4-hydroxybenzoic acid moiety further enhances the compound's versatility, as hydroxyl groups are often involved in hydrogen bonding and other intermolecular interactions that are critical in biological systems.

One of the most intriguing aspects of this compound is its ability to participate in various chemical reactions. For instance, the Fmoc group can be selectively removed under specific conditions, enabling precise control over the reactivity of the molecule. This property has been exploited in recent research to develop novel strategies for synthesizing bioactive peptides and proteins. Additionally, the 2,2-dimethylpropanamido group introduces steric hindrance, which can influence the molecule's solubility and stability—key factors in drug design.

From a materials science perspective, this compound has shown promise as a building block for advanced materials such as polymers and nanoparticles. Its ability to form stable bonds with other molecules makes it an ideal candidate for constructing hierarchical materials with tailored properties. Recent advancements in nanotechnology have leveraged this compound's unique characteristics to develop innovative materials for applications ranging from electronics to biomedical devices.

In terms of biological activity, 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybenzoic acid has demonstrated potential as an anti-inflammatory agent. Studies conducted in vitro have shown that it inhibits key enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its hydroxyl group facilitates interactions with cellular components, enhancing its bioavailability and efficacy.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have recently developed more efficient routes to synthesize this molecule by optimizing reaction conditions and employing green chemistry principles. These advancements not only improve yield but also reduce environmental impact, aligning with global sustainability goals.

Looking ahead, the future of 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybenzoic acid lies in its continued exploration across diverse fields. Its role as a versatile building block in drug discovery and materials science ensures that it will remain a focal point for scientific innovation. As researchers delve deeper into its properties and applications, new opportunities for leveraging this compound's potential will undoubtedly emerge.